Cas no 860231-47-6 (5,6,7,8-Tetrahydroquinolin-4-ol)
5,6,7,8-Tetrahydroquinolin-4-ol is a heterocyclic compound featuring a partially hydrogenated quinoline scaffold with a hydroxyl group at the 4-position. This structure imparts unique reactivity and versatility, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its saturated ring system enhances stability while retaining the functional diversity of the quinoline core. The hydroxyl group provides a handle for further derivatization, enabling the synthesis of complex molecules. This compound is particularly useful in medicinal chemistry for developing biologically active agents, including potential therapeutic candidates. Its well-defined chemical properties and synthetic accessibility make it a reliable building block for research and industrial applications.
860231-47-6 structure
Product Name:5,6,7,8-Tetrahydroquinolin-4-ol
CAS No:860231-47-6
MF:C9H11NO
MW:149.189742326736
MDL:MFCD28125581
CID:2092756
PubChem ID:17989211
Update Time:2025-06-07
5,6,7,8-Tetrahydroquinolin-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 5,6,7,8-Tetrahydroquinolin-4-ol
- 5,6,7,8-Tetrahydro-4-quinolinol (ACI)
- AKOS006355977
- EN300-264532
- Z1203745874
- CS-0096033
- MFCD28125581
- 1,4,5,6,7,8-hexahydroquinolin-4-one
- 860231-47-6
- DS-3210
- SCHEMBL293154
- 5,6,7,8-Tetrahydroquinolin-4(1H)-one
- 5,6,7,8-tetrahydro-1h-quinolin-4-one
- 58596-31-9
- AKOS024464710
- SY213892
-
- MDL: MFCD28125581
- Inchi: 1S/C9H11NO/c11-9-5-6-10-8-4-2-1-3-7(8)9/h5-6H,1-4H2,(H,10,11)
- InChI Key: ZGJDQLDCBPXGGF-UHFFFAOYSA-N
- SMILES: OC1C2CCCCC=2N=CC=1
Computed Properties
- Exact Mass: 149.084063974g/mol
- Monoisotopic Mass: 149.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 29.1Ų
5,6,7,8-Tetrahydroquinolin-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM124037-1g |
5,6,7,8-tetrahydroquinolin-4-ol |
860231-47-6 | 95% | 1g |
$*** | 2023-05-29 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T12320-5g |
5,6,7,8-Tetrahydroquinolin-4-ol |
860231-47-6 | 95% | 5g |
¥3472.0 | 2023-09-06 | |
| ChemScence | CS-0096033-100mg |
5,6,7,8-Tetrahydroquinolin-4-ol |
860231-47-6 | 98.49% | 100mg |
$60.0 | 2022-04-26 | |
| ChemScence | CS-0096033-250mg |
5,6,7,8-Tetrahydroquinolin-4-ol |
860231-47-6 | 98.49% | 250mg |
$100.0 | 2022-04-26 | |
| ChemScence | CS-0096033-1g |
5,6,7,8-Tetrahydroquinolin-4-ol |
860231-47-6 | 98.49% | 1g |
$210.0 | 2022-04-26 | |
| ChemScence | CS-0096033-5g |
5,6,7,8-Tetrahydroquinolin-4-ol |
860231-47-6 | 98.49% | 5g |
$620.0 | 2022-04-26 | |
| TRC | T796468-100mg |
5,6,7,8-Tetrahydroquinolin-4-ol |
860231-47-6 | 100mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T796468-500mg |
5,6,7,8-Tetrahydroquinolin-4-ol |
860231-47-6 | 500mg |
$ 210.00 | 2022-06-02 | ||
| TRC | T796468-1g |
5,6,7,8-Tetrahydroquinolin-4-ol |
860231-47-6 | 1g |
$ 295.00 | 2022-06-02 | ||
| Chemenu | CM124037-1g |
5,6,7,8-tetrahydroquinolin-4-ol |
860231-47-6 | 95% | 1g |
$234 | 2021-08-05 |
5,6,7,8-Tetrahydroquinolin-4-ol Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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